Cas no 19817-07-3 (3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol)

• Product Name: 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol
• CAS No: 19817-07-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD13181574
• CID: 95985
• PubChem ID: 3613517
• Update Time: 2025-05-24

3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol
• 1-Azabicyclo[2.2.2]octan-3-ol, 3-ethynyl-
• 1-Azabicyclo[2.2.2]octan-3-ol, 3-ethynyl- (9CI)
• 3-Ethynylquinuclidin-3-ol
• DTXSID50394209
• HMS1617E22
• (+) 3-ethynyl-3-hydroxyquinuclidine
• (-)-3-ethynyl-3-hydroxyquinuclidine
• MFCD13181574
• AKOS005528407
• 3-ethynyl-3-hydroxy-quinuclidine
• F2147-8521
• 3-ethynyl-3-quinuclidinol
• AS-65036
• YRTHQTAVIFQEEG-UHFFFAOYSA-N
• (+)-3-ethynyl-3-hydroxyquinuclidine
• 19817-07-3
• CS-0129604
• 3-ethynyl-3-hydroxyquinuclidine
• (+/-)-3-ethynyl-3-hydroxyquinuclidine
• EN300-1215728
• SCHEMBL3757529
• STK729159

• MDL： MFCD13181574
• Inchi： 1S/C9H13NO/c1-2-9(11)7-10-5-3-8(9)4-6-10/h1,8,11H,3-7H2
• InChI Key： YRTHQTAVIFQEEG-UHFFFAOYSA-N
• SMILES： OC1(C#C)CN2CCC1CC2

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Additional information on 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol

Exploring the Unique Properties and Applications of 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol (CAS No. 19817-07-3)

In the realm of organic chemistry, 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol (CAS No. 19817-07-3) stands out as a fascinating compound with a unique structural framework. This bicyclic molecule, featuring an azabicyclo[2.2.2]octane core, has garnered significant attention due to its potential applications in medicinal chemistry, material science, and synthetic methodologies. The presence of both an ethynyl group and a hydroxyl moiety in its structure makes it a versatile intermediate for further chemical modifications.

One of the most intriguing aspects of 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol is its rigid bicyclic scaffold, which imparts remarkable stability and stereochemical control. Researchers have explored its utility in the design of novel pharmacophores, particularly in the development of central nervous system (CNS) targeting agents. The compound's ability to interact with specific biological targets has made it a subject of interest in drug discovery programs, especially those focusing on neurological disorders.

From a synthetic perspective, 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol serves as a valuable building block for click chemistry reactions. The ethynyl group enables efficient coupling with azides, facilitating the construction of complex molecular architectures. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, which prioritize atom economy and reduced waste generation.

In recent years, the compound has also found applications in material science, particularly in the development of advanced polymers and nanomaterials. Its rigid structure and functional groups allow for the creation of materials with tailored properties, such as enhanced thermal stability or specific electronic characteristics. This versatility has positioned 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol as a key player in the emerging field of smart materials.

The growing interest in 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol is reflected in the increasing number of research publications and patents citing its use. Scientists are particularly intrigued by its potential role in bioorthogonal chemistry, where its reactivity can be harnessed for labeling and imaging applications in live cells. This aligns with the broader trend of precision medicine and molecular imaging, which rely on highly specific chemical tools.

As research continues to uncover new applications for 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol, its importance in both academic and industrial settings is expected to grow. The compound's unique combination of structural features and reactivity makes it a valuable asset in the toolkit of modern chemists working at the intersection of organic synthesis, medicinal chemistry, and materials engineering.

For researchers interested in exploring this compound further, it's worth noting that proper handling and characterization techniques are essential. While 3-ethynyl-1-Azabicyclo[2.2.2]octan-3-ol presents exciting opportunities, its full potential can only be realized through careful experimental design and thorough analytical verification. The scientific community continues to investigate its properties, with recent studies focusing on its stereoelectronic effects and potential as a chiral auxiliary in asymmetric synthesis.